Cas no 541550-19-0 (Apilimod)

• Product Name: Apilimod
• CAS No: 541550-19-0
• MF: C₂₃H₂₆N₆O₂
• MW: 418.491544246674
• CID: 366609
• PubChem ID: 10173277
• Update Time: 2025-04-19

Apilimod Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-methyl-,2-[6-(4-morpholinyl)-2-[2-(2-pyridinyl)ethoxy]-4-pyrimidinyl]hydrazone
• Apilimod
• N-[(E)-(3-methylphenyl)methylideneamino]-6-morpholin-4-yl-2-(2-pyridin-2-ylethoxy)pyrimidin-4-amine
• STA-5326
• STA 5326
• 3-Methylbenzaldehyde [6-(4-morpholinyl)-2-[2-(2-pyridinyl)ethoxy]-4-pyrimidinyl]hydrazone
• Kinome_3580
• 2-[2-(pyridin-2-yl)-ethoxy]-4-[n'-(3-methyl-benzilidene)-hydrazino]-6-(morpholin-4-yl)-pyrimidine
• CID 49830988
• APILIMODUM
• (E)-4-(6-(2-(3-methylbenzylidene)hydrazinyl)-2-(2-(pyridin-2-yl)ethoxy)pyrimidin-4-yl)morpholine
• Sta5326
• ApiliMod(STA5326)
• 3-Methylbenzaldehyde 2-[6-(4-Morpholinyl)-2-[2-(2-pyridinyl)ethoxy]-4- pyriMidinyl]hydrazone
• 541550-19-0
• BA177430
• BDBM50590927
• HY-14644
• EX-A908
• NCGC00263093-14
• GFW2K84S4L
• BENZALDEHYDE, 3-METHYL-, 2-(6-(4-MORPHOLINYL)-2-(2-(2-PYRIDINYL)ETHOXY)-4-PYRIMIDINYL)HYDRAZONE
• APILIMOD [WHO-DD]
• N-[6-Morpholin-4-yl-2-(2-pyridin-2-yl-ethoxy)-pyrimidin-4-yl]-N'-[1-m-tolyl-meth-(E)-ylidene]-hydrazine
• BENZALDEHYDE, 3-METHYL-, (6-(4-MORPHOLINYL)-2-(2-(2-PYRIDINYL)ETHOXY)-4-PYRIMIDINYL)HYDRAZONE
• s6414
• DB05611
• Apilimod [INN]
• CHEMBL4297643
• NCGC00263093-02
• AS-16828
• SCHEMBL426299
• Z2568726097
• AKOS015909602
• UNII-GFW2K84S4L
• 4-(6-(2-(3-Methylbenzylidene)hydrazinyl)-2-(2-(pyridin-2-yl)ethoxy)pyrimidin-4-yl)morpholine
• N-(3-METHYL-BENZYLIDENE)-N'-(6-MORPHOLIN-4-YL-2-(2-PYRIDIN-2-YL-ETHOXY)-PYRIMIDIN-4-YL)-HYDRAZINE
• LAM-002A free base
• AIT-101
• 4-(6-((E)-2-((3-methylphenyl)methylidene)hydrazin-1-yl)-2-(2-(pyridin-2-yl)ethoxy)pyrimidin-4-yl)morpholine
• LAM002A
• BRD-K41783120-001-02-8
• apilimod bismesylate
• CHEBI:230506
• 4-{6-[(E)-2-[(3-METHYLPHENYL)METHYLIDENE]HYDRAZIN-1-YL]-2-[2-(PYRIDIN-2-YL)ETHOXY]PYRIMIDIN-4-YL}MORPHOLINE
• N-[(3-methylphenyl)methylideneamino]-6-morpholin-4-yl-2-(2-pyridin-2-ylethoxy)pyrimidin-4-amine
• LAM-002A (apilimod dimesylate)
• N-((3-methylphenyl)methylideneamino)-6-morpholin-4-yl-2-(2-pyridin-2-ylethoxy)pyrimidin-4-amine

• Inchi： 1S/C23H26N6O2/c1-18-5-4-6-19(15-18)17-25-28-21-16-22(29-10-13-30-14-11-29)27-23(26-21)31-12-8-20-7-2-3-9-24-20/h2-7,9,15-17H,8,10-14H2,1H3,(H,26,27,28)/b25-17+
• InChI Key： HSKAZIJJKRAJAV-KOEQRZSOSA-N
• SMILES： O1CCN(C2C=C(N/N=C/C3=CC=CC(C)=C3)N=C(N=2)OCCC2C=CC=CN=2)CC1

Computed Properties

• Exact Mass: 418.21200
• Monoisotopic Mass: 418.21172409 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 84.8
• Molecular Weight: 418.5

Experimental Properties

• Color/Form: No data available
• Density: 1.24
• Melting Point: No data available
• Boiling Point: 655.1±65.0 °C at 760 mmHg
• Flash Point: 350.0±34.3 °C
• Solubility: biological extracorporealIn Vitro:DMSOsolubility≥ 46 mg/mL(109.92 mM)*"≥" means solublesoluble , but saturation unknownsolubilityunknown.
• PSA: 84.76000
• LogP: 3.22210
• pka: 12.56±0.10(Predicted)

Apilimod Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Other Chemical additives Functional Additives